Cas no 889942-81-8 (4-methoxy-1-methyl-1H-Indole-3-carbonitrile)

4-methoxy-1-methyl-1H-Indole-3-carbonitrile structure
889942-81-8 structure
Product Name:4-methoxy-1-methyl-1H-Indole-3-carbonitrile
CAS No:889942-81-8
MF:C11H10N2O
MW:186.20990228653
CID:1120583
PubChem ID:53441995
Update Time:2025-04-20

4-methoxy-1-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-1-methyl-1H-Indole-3-carbonitrile
    • 889942-81-8
    • AKOS006284147
    • DTXSID501260844
    • Inchi: 1S/C11H10N2O/c1-13-7-8(6-12)11-9(13)4-3-5-10(11)14-2/h3-5,7H,1-2H3
    • InChI Key: CFKYRYZTUZJZPR-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1C(C#N)=CN2C

Computed Properties

  • Exact Mass: 186.079312947g/mol
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38Ų
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